5-hydroxy-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C9H9N3O3
• Molecular Weight: 207.19 g/mol
• IUPAC Name: 1,6-dimethyl-8H-pyrido[2,3-d]pyrimidine-2,4,5-trione
• InChI: InChI=1S/C9H9N3O3/c1-4-3-10-7-5(6(4)13)8(14)11-9(15)12(7)2/h3H,1-2H3,(H,10,13)(H,11,14,15)
• InChI Key: HOHVRVJCBHSVRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CNC2=C(C1=O)C(=O)NC(=O)N2C

Description

5-Hydroxy-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a heterocyclic compound featuring a fused pyridine-pyrimidine-dione core. Its molecular formula is C₁₀H₁₁N₃O₃, with a molecular weight of 221.22 g/mol and a purity of ≥95% . The compound is characterized by a hydroxyl group at position 5 and methyl groups at positions 1 and 6 of the pyrido[2,3-d]pyrimidine-dione scaffold.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-hydroxy-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione typically involves the condensation of appropriate starting materials followed by cyclization reactions. One common method involves the reaction of 2-amino-3-cyano-4,6-dimethylpyridine with formamide under reflux conditions to form the desired pyridopyrimidine structure . The reaction conditions often require the use of solvents such as dimethylformamide (DMF) and catalysts to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-quality 5-hydroxy-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione.

Chemical Reactions Analysis

Types of Reactions

5-hydroxy-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form dihydropyridopyrimidines.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the methyl and hydroxyl positions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Halogenating agents, alkylating agents, and nucleophiles under appropriate conditions.

Major Products

The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted pyridopyrimidines, which can further be utilized in various applications.

Scientific Research Applications

5-hydroxy-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its role in various biological pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-hydroxy-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione involves its interaction with specific molecular targets and pathways. It may act as an inhibitor of certain enzymes, thereby modulating biochemical pathways. The hydroxyl and methyl groups play a crucial role in its binding affinity and specificity towards these targets .

Comparison with Similar Compounds

The following analysis compares 5-hydroxy-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione with structurally analogous pyrimidine derivatives, focusing on structural features , physicochemical properties , and biological activities .

Structural and Physicochemical Comparisons

Table 1: Key Structural and Molecular Parameters

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features
5-Hydroxy-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione	C₁₀H₁₁N₃O₃	221.22	5-OH, 1-CH₃, 6-CH₃	Hydroxyl and dual methyl groups enhance polarity and H-bonding potential.
5-Hydroxy-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione	C₈H₇N₃O₃	193.16	5-OH, 1-CH₃	Single methyl group reduces steric bulk compared to 1,6-dimethyl derivative.
5-Hydroxy-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione	C₉H₉N₃O₃	207.19	5-OH, 1-CH₃, 3-CH₃	Additional methyl at position 3 may alter ring conformation and solubility.
Pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione (70h)	C₇H₅N₃O₂	163.13	None	Lacks substituents; simpler core with distinct NMR shifts (δ 8.44–7.56).
1,3,5-Trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione	C₁₀H₁₁N₃O₂	205.21	1-CH₃, 3-CH₃, 5-CH₃	Methylation at 5-position replaces hydroxyl, reducing polarity.

Key Observations :

• Substituent Effects: Methyl groups at positions 1 and 6 (target compound) increase molecular weight and hydrophobicity compared to mono-methyl derivatives. The hydroxyl group at position 5 enhances hydrogen-bonding capacity, critical for enzyme interactions .
• Ring Isomerism : Pyrido[3,2-d]pyrimidine-dione (70h) exhibits distinct NMR shifts due to altered ring fusion, highlighting the impact of positional isomerism on spectroscopic properties.

Electronic and Frontier Orbital Analysis

compares the HOMO-LUMO gaps of pyrido[2,3-d]pyrimidine-dione derivatives with flumioxazin (a herbicidal control). Compounds with hydroxyl or methoxy substituents show:

• Higher HOMO Energy : The target compound’s hydroxyl group localizes electron density on the pyrimidine ring, enhancing electron-donating capacity.
• LUMO Distribution : In contrast, methylated derivatives (e.g., 1,3,5-trimethyl ) shift LUMO to the benzene ring, reducing bioactivity toward α-amylase/α-glucosidase enzymes .

Key Insights :

• Enzyme Inhibition : The target compound’s hydroxyl group is critical for α-amylase/glucosidase inhibition, as seen in derivatives with IC₅₀ values <50 µM .
• Structural Flexibility: Compounds with non-fused pyrimidine-dione cores (e.g., ) exhibit broader therapeutic applications but lower target specificity.